Cas no 1516826-77-9 (3-(1-ethyl-1H-pyrazol-5-yl)butan-2-ol)

• Product Name: 3-(1-ethyl-1H-pyrazol-5-yl)butan-2-ol
• CAS No: 1516826-77-9
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 6566584
• PubChem ID: 80076424
• Update Time: 2025-07-25

3-(1-ethyl-1H-pyrazol-5-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-1H-pyrazol-5-yl)butan-2-ol
• AKOS018637239
• 1516826-77-9
• EN300-1625506

• Inchi： 1S/C9H16N2O/c1-4-11-9(5-6-10-11)7(2)8(3)12/h5-8,12H,4H2,1-3H3
• InChI Key： MTNSMDFVYNHJMB-UHFFFAOYSA-N
• SMILES： OC(C)C(C)C1=CC=NN1CC

Computed Properties

• Exact Mass: 168.126263138g/mol
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38Ų

Additional information on 3-(1-ethyl-1H-pyrazol-5-yl)butan-2-ol

Introduction to 3-(1-ethyl-1H-pyrazol-5-yl)butan-2-ol (CAS No. 1516826-77-9)

3-(1-ethyl-1H-pyrazol-5-yl)butan-2-ol is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This compound, identified by the chemical abstracts service number 1516826-77-9, has garnered attention due to its role in the development of novel therapeutic agents. The molecular structure incorporates a pyrazole moiety, which is a heterocyclic aromatic ring system known for its versatility in medicinal chemistry. Specifically, the presence of a 1-ethyl substituent at the 1-position and a hydroxyl group at the 2-position of the butan chain enhances its chemical reactivity and functionalization possibilities.

The pyrazole core is particularly noteworthy, as it is a privileged scaffold in drug discovery, exhibiting a wide range of biological activities including antiviral, anti-inflammatory, and anticancer properties. The ethyl group at the 1-position of the pyrazole ring contributes to steric hindrance and electronic modulation, influencing the compound's interactions with biological targets. Additionally, the butan-2-ol side chain provides a hydroxyl functional group that can engage in hydrogen bonding, further modulating binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding modes of 3-(1-ethyl-1H-pyrazol-5-yl)butan-2-ol with various protein targets. Studies suggest that this compound may interact with enzymes and receptors involved in metabolic pathways, making it a promising candidate for further investigation in drug development. The hydroxyl group at the 2-position of the butan chain is particularly interesting, as it can serve as a site for further derivatization to enhance pharmacological properties.

In vitro studies have demonstrated that derivatives of pyrazole compounds exhibit significant potential in modulating inflammatory pathways. The ethyl-substituted pyrazole moiety in 3-(1-ethyl-1H-pyrazol-5-yl)butan-2-ol may contribute to its ability to interact with cyclooxygenase (COX) enzymes, which are key players in inflammation. This interaction could lead to the development of novel anti-inflammatory agents with improved efficacy and reduced side effects compared to existing therapies.

The butan-2-ol side chain also plays a crucial role in determining the compound's solubility and bioavailability. The presence of a polar hydroxyl group enhances water solubility, which is essential for oral and intravenous administration. Furthermore, the butan chain provides a flexible linker that can optimize interactions with biological targets, improving binding affinity and pharmacokinetic profiles.

Recent research has highlighted the importance of pyrazole derivatives in oncology research. The structural features of 3-(1-ethyl-1H-pyrazol-5-yl)butan-2-ol make it a candidate for development as an anticancer agent. Studies have shown that pyrazole-based compounds can inhibit kinases and other enzymes involved in tumor growth and progression. The ethyl substituent at the 1-position of the pyrazole ring may enhance binding to these targets by optimizing steric interactions and electronic properties.

The hydroxyl group at the 2-position of the butan chain provides another avenue for structural modification to improve pharmacological properties. For instance, etherification or esterification of this hydroxyl group could enhance metabolic stability while maintaining biological activity. Such modifications are crucial for developing drug candidates with improved pharmacokinetic profiles.

Another area of interest is the potential application of 3-(1ethyl1Hpyrazol5yl)butan2ol in central nervous system (CNS) disorders. Pyrazole derivatives have shown promise as scaffolds for developing neuroactive compounds. The structural flexibility provided by the butan chain and the presence of polar functional groups may facilitate blood-brain barrier penetration, making this compound a candidate for treating neurological conditions such as epilepsy or neurodegenerative diseases.

In conclusion,3(1ethyl1Hpyrazol5yl)butan2ol (CAS No. 1516826779) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features, including the pyrazole core,ethyl substituent,and hydroxyl group,make it an attractive scaffold for developing novel therapeutic agents. Further research is warranted to explore its biological activities and potential applications in drug development.